![molecular formula C22H21N5O B5611503 N-[1-(1-methyl-1H-pyrazol-5-yl)propyl]-2-(4-pyridinyl)-4-quinolinecarboxamide](/img/structure/B5611503.png)
N-[1-(1-methyl-1H-pyrazol-5-yl)propyl]-2-(4-pyridinyl)-4-quinolinecarboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
This compound is part of a broader family of molecules that have been explored for their potential in therapeutic applications due to their unique structural and functional properties. The research has primarily focused on synthesizing novel derivatives and evaluating their activities against different biological targets, indicative of their relevance in drug discovery and development.
Synthesis Analysis
The synthesis of related compounds involves strategic modifications to the core structure to enhance biological activity. For instance, a series of novel amide derivatives of 5-(p-tolyl)-1-(quinolin-2-yl)pyrazole-3-carboxylic acid exhibited potent antiproliferative activities against human cancer cell lines, suggesting a methodological framework for synthesizing compounds with enhanced cytotoxic activities (Şeyma Cankara Pirol et al., 2014).
Molecular Structure Analysis
Molecular structure analysis of compounds within this family often involves exploring the electronic and spatial configuration to understand their interaction with biological targets. For example, compounds synthesized for antibacterial activity demonstrated the importance of structural features in their biological efficacy (J. Domagala et al., 1988).
Chemical Reactions and Properties
Chemical reactions involving these compounds typically aim at introducing or modifying functional groups to enhance pharmacological profiles. The design of potent GlyT1 inhibitors exemplifies the strategic functionalization of molecules to achieve desired biological activities (Shuji Yamamoto et al., 2016).
Physical Properties Analysis
The physical properties of these molecules, such as solubility, stability, and crystallinity, are crucial for their pharmacokinetic profiles. Studies focusing on the synthesis of novel series and their physical characterization provide insights into optimizing these properties for better drug-like qualities (R. S. Joshi et al., 2011).
Chemical Properties Analysis
Understanding the chemical properties, including reactivity, bond formation, and interaction with biological molecules, is essential for drug development. Research on the molecular interaction of related compounds with biological receptors sheds light on the significance of chemical properties in defining their biological activities (J. Shim et al., 2002).
properties
IUPAC Name |
N-[1-(2-methylpyrazol-3-yl)propyl]-2-pyridin-4-ylquinoline-4-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H21N5O/c1-3-18(21-10-13-24-27(21)2)26-22(28)17-14-20(15-8-11-23-12-9-15)25-19-7-5-4-6-16(17)19/h4-14,18H,3H2,1-2H3,(H,26,28) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LNYLPDVZXPOKNA-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC(C1=CC=NN1C)NC(=O)C2=CC(=NC3=CC=CC=C32)C4=CC=NC=C4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H21N5O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
371.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.